Cas no 1694603-12-7 (2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile
• CAS No: 1694603-12-7
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 4611318
• PubChem ID: 57441007
• Update Time: 2025-05-26

2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile

• Inchi： 1S/C8H8N2OS/c1-8(2,5-9)7-10-3-6(4-11)12-7/h3-4H,1-2H3
• InChI Key： IVVXYSDKQBNZQB-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=NC=C(C=O)S1)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile

Comprehensive Analysis of 2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile (CAS No. 1694603-12-7): Properties, Applications, and Industry Trends

The chemical compound 2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile (CAS No. 1694603-12-7) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and material science research. As a thiazole derivative, this molecule combines a formyl group and nitrile functionality, making it a valuable building block for synthetic chemistry. The presence of both electron-withdrawing (nitrile) and electron-donating (thiazole ring) groups creates interesting electronic properties that researchers are actively exploring.

In the context of current scientific trends, 2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile aligns with several hot topics in chemistry. The growing interest in heterocyclic compounds for drug discovery has put thiazole derivatives in the spotlight, particularly for their potential in developing new antimicrobial agents and kinase inhibitors. The compound's formyl group serves as an excellent handle for further derivatization through condensation reactions, making it particularly valuable in combinatorial chemistry approaches that dominate modern pharmaceutical research.

From a synthetic chemistry perspective, the 2-methylpropanenitrile moiety in CAS 1694603-12-7 offers interesting possibilities for structural modification. The steric hindrance provided by the geminal dimethyl group adjacent to the nitrile can influence reaction pathways, potentially leading to novel reaction outcomes. This characteristic has made the compound subject of several recent studies exploring sterically hindered nitriles in organic synthesis. Researchers are particularly interested in how these structural features affect the compound's reactivity in cycloaddition reactions and catalyzed transformations.

The pharmaceutical industry's ongoing search for new small molecule therapeutics has increased demand for specialized building blocks like 2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile. Its structural motifs appear in several drug candidates currently in clinical trials, particularly those targeting protein-protein interactions and allosteric binding sites. The compound's ability to serve as both hydrogen bond acceptor (through the nitrile and thiazole nitrogen) and donor (via the formyl proton) makes it particularly valuable in medicinal chemistry programs focused on fragment-based drug discovery.

Material science applications of CAS 1694603-12-7 are emerging as another area of interest. The conjugated system formed by the thiazole ring and formyl group suggests potential utility in developing organic electronic materials. Recent publications have explored similar structures as components in organic light-emitting diodes (OLEDs) and photovoltaic materials. The compound's electronic properties, including its HOMO-LUMO gap and charge transport characteristics, are currently under investigation by several research groups worldwide.

Analytical characterization of 2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile presents some interesting challenges and opportunities. The compound's UV-Vis absorption spectrum typically shows distinct peaks attributable to the π-π* transitions of the thiazole ring and formyl group. Modern analytical techniques like high-resolution mass spectrometry (HRMS) and multidimensional NMR have been crucial in verifying the structure and purity of this compound. These characterization methods are particularly important given the compound's increasing use as a reference standard in chemical research.

From a commercial availability standpoint, CAS 1694603-12-7 has seen growing demand from both academic and industrial researchers. Suppliers typically offer the compound with varying purity grades, with HPLC purity ≥98% being the most commonly requested specification for research applications. The compound's stability profile allows for standard storage conditions, though most suppliers recommend protection from light due to the photosensitive formyl group. Proper handling typically involves standard laboratory precautions appropriate for nitrile-containing compounds.

The synthetic routes to 2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile have evolved significantly since the compound was first reported. Modern approaches often utilize palladium-catalyzed cross-coupling or multicomponent reactions to construct the thiazole core efficiently. Recent literature highlights innovative methods that improve yield and reduce byproduct formation, addressing common challenges in thiazole synthesis. These advances have made the compound more accessible to researchers and contributed to its growing popularity in synthetic chemistry.

Looking forward, the scientific community anticipates expanded applications for CAS 1694603-12-7 in several cutting-edge research areas. Its potential role in developing covalent inhibitors (leveraging the reactive formyl group) and metal-organic frameworks (utilizing the nitrile functionality) are particularly promising directions. As research into bioisosteric replacements continues to grow, the compound's unique combination of structural features positions it as a valuable tool for medicinal chemists exploring novel pharmacophore designs.

In conclusion, 2-(5-formyl-1,3-thiazol-2-yl)-2-methylpropanenitrile represents a fascinating case study in how specialized chemical building blocks can enable diverse research applications. Its dual functionality, combined with current trends in drug discovery and materials science, ensures its continued relevance in scientific research. As synthetic methodologies advance and new applications emerge, this compound will likely remain an important tool for researchers exploring the intersection of heterocyclic chemistry and functional materials design.